2-(4-fluorophenoxy)-N-mesitylpropanamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(2,4,6-trimethylphenyl)propanamide
• InChI: InChI=1S/C18H20FNO2/c1-11-9-12(2)17(13(3)10-11)20-18(21)14(4)22-16-7-5-15(19)6-8-16/h5-10,14H,1-4H3,(H,20,21)
• InChI Key: NNQSLYIWIHGVEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(C)OC2=CC=C(C=C2)F)C
• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol

Description

2-(4-fluorophenoxy)-N-mesitylpropanamide, also known as FMP, is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the amide family of compounds and has been found to have interesting properties that make it useful in a variety of applications.

Mechanism of Action

2-(4-fluorophenoxy)-N-mesitylpropanamide acts on the sigma-1 receptor, which is a transmembrane protein that is involved in a variety of physiological processes. The exact mechanism of action of 2-(4-fluorophenoxy)-N-mesitylpropanamide on the sigma-1 receptor is not fully understood, but it is believed to involve the modulation of intracellular calcium signaling. 2-(4-fluorophenoxy)-N-mesitylpropanamide has also been found to affect the activity of certain ion channels, which could contribute to its effects on physiological processes.
Biochemical and Physiological Effects:
2-(4-fluorophenoxy)-N-mesitylpropanamide has been found to have a variety of biochemical and physiological effects. It has been shown to increase the release of certain neurotransmitters, such as dopamine and acetylcholine, in the brain. 2-(4-fluorophenoxy)-N-mesitylpropanamide has also been found to have an effect on the activity of certain ion channels, which could contribute to its effects on physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-fluorophenoxy)-N-mesitylpropanamide in lab experiments is that it has a high affinity for the sigma-1 receptor, which makes it useful in the study of this protein. 2-(4-fluorophenoxy)-N-mesitylpropanamide has also been found to have an effect on the activity of certain ion channels, which could be useful in the development of new drugs for the treatment of neurological disorders. However, one limitation of using 2-(4-fluorophenoxy)-N-mesitylpropanamide in lab experiments is that it has not been extensively studied in vivo, so its effects on whole organisms are not fully understood.

Future Directions

There are a number of future directions for the study of 2-(4-fluorophenoxy)-N-mesitylpropanamide. One area of research could be the development of new drugs based on the structure of 2-(4-fluorophenoxy)-N-mesitylpropanamide that target the sigma-1 receptor or ion channels. Another area of research could be the study of the physiological effects of 2-(4-fluorophenoxy)-N-mesitylpropanamide in vivo, which could provide more information about its potential applications in the treatment of neurological disorders. Additionally, the development of new synthesis methods for 2-(4-fluorophenoxy)-N-mesitylpropanamide could lead to more efficient production of this compound.

Scientific Research Applications

2-(4-fluorophenoxy)-N-mesitylpropanamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the sigma-1 receptor, which is involved in a variety of physiological processes. 2-(4-fluorophenoxy)-N-mesitylpropanamide has also been found to have an effect on the activity of certain ion channels, which could be useful in the development of new drugs for the treatment of neurological disorders.